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Compound of Interest

Compound Name: Nirvanol

Cat. No.: B014652

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and
drug development professionals handling Nirvanol, also known as ethotoin. Adherence to
these guidelines is paramount for ensuring a safe laboratory environment and minimizing
exposure risks.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Nirvanol (ethotoin) is provided
below.
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Property Value
Chemical Formula C11H12N202[1][2][3]
Molecular Weight 204.22 g/mol [2][4]
631-07-2 (Nirvanol)[1][3], 86-35-1 (Ethotoin)[4]
CAS Number
[5]
Appearance Off-white solid[6]
Melting Point 94 °C[4][5]
Soluble in Dimethyl sulfoxide (DMSO) and
N Dimethylformamide (DMF). Sparingly soluble in
Solubility ]
cold water, more soluble in hot water. Freely
soluble in alcohol, ether, and benzene.[3][4][6]
Ethotoin, 5-Ethyl-5-phenylhydantoin, Peganone,
Synonyms

rac-N-Desmethyl Mephenytoin[1][3][7]

Toxicity Data

The following table summarizes the available toxicity data for Nirvanol (ethotoin).

Parameter Value Species Reference

Acute Oral Toxicity

1500 mg/k Rat 5
(LD50) g/kg [5]

H302: Harmful if

swallowedH315:

Causes skin
GHS Hazard irritationH319: Causes -

] Not specified [2][6]

Statements serious eye

irritationH335: May
cause respiratory
irritation

Personal Protective Equipment (PPE)
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The consistent and correct use of Personal Protective Equipment (PPE) is the primary defense

against exposure to Nirvanol. All personnel must be trained in the proper use of the following

PPE:

PPE Component

Specification

Rationale

Double-gloving with

chemotherapy-rated, powder-

Provides maximum protection

against permeation. The use of

Gloves o ]
free nitrile gloves (ASTM two pairs of gloves offers an
D6978 compliant). additional barrier.
Disposable, lint-free, low-
permeability fabric gown with a  Protects the body from
Gown

solid front, long sleeves, and

tight-fitting cuffs.

splashes and contamination.

Eye & Face Protection

Safety goggles and a full-face
shield.

Protects against splashes and
aerosols that could come into

contact with the eyes and face.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95 or higher) should be
used when there is a risk of
generating aerosols or when
handling the powder outside of

a containment device.

Prevents the inhalation of

hazardous particles.

Additional Protection

Shoe covers and a hairnet are
recommended, particularly in

sterile preparation areas.

Minimizes the spread of

contamination.

Experimental Protocols: Safe Handling of Nirvanol

The following protocols are designed to minimize exposure and ensure a safe working

environment.

General Handling Procedures

e Preparation:
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[e]

Designate a specific area for handling Nirvanol, preferably within a certified chemical
fume hood or a Class Il Biosafety Cabinet, especially when working with powders or
creating solutions.

[¢]

Ensure all necessary PPE is available and has been inspected for integrity before use.

[e]

Verify that an eyewash station and safety shower are readily accessible.

o

Have a spill kit specifically designed for cytotoxic or hazardous drugs available in the
immediate vicinity.

e Donning PPE:

[e]

Thoroughly wash hands before putting on any PPE.

o Don shoe covers and a hairnet.

o Don the inner pair of gloves.

o Don the gown, ensuring the cuffs of the inner gloves are tucked under the gown sleeves.
o Don the outer pair of gloves over the gown sleeves.

o Don eye and face protection.

[¢]

If a respirator is required, perform a fit-check.

e Handling the Compound:

[e]

Handle solid Nirvanol with care to avoid generating dust.

o

When weighing the compound, use a containment balance enclosure or perform the task
within a fume hood.

o

When preparing solutions, add the solvent to the solid slowly to prevent splashing.

[¢]

Keep all containers with Nirvanol tightly sealed when not in use.

o Doffing PPE:
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o Remove the outer gloves and dispose of them in a designated hazardous waste container.
o Remove the gown by rolling it inside out and dispose of it.

o Remove shoe covers.

o Remove eye and face protection and decontaminate if it is reusable.

o Remove the inner gloves and dispose of them.

o Thoroughly wash hands with soap and water.

Spill and Decontamination Protocol

e Immediate Response:

[¢]

Alert others in the area and restrict access to the spill zone.

o If there is a risk of aerosol generation, evacuate the area and allow aerosols to settle
before re-entering with appropriate respiratory protection.

o If Nirvanol comes into contact with the skin, immediately wash the affected area with soap
and water for at least 15 minutes.

o If eye contact occurs, flush with copious amounts of water for at least 15 minutes and seek
immediate medical attention.

o Spill Cleanup:

[e]

Don the full set of recommended PPE, including a respirator.

o

Use a spill kit designed for hazardous drugs.

[¢]

For solid spills, gently cover with damp absorbent pads to avoid raising dust.

o

For liquid spills, cover with absorbent pads from the spill kit.

[e]

Work from the outer edge of the spill towards the center.
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o Collect all contaminated materials (absorbent pads, gloves, etc.) in a clearly labeled
hazardous waste bag.

o Decontamination:

[¢]

Thoroughly clean the spill area with a suitable decontamination solution (e.g., a high-pH
agent followed by a neutral detergent and water).

o

Wipe the area with disposable towels.

[e]

Dispose of all cleaning materials in the hazardous waste bag.

o

Seal the waste bag and place it in a second hazardous waste bag (double-bagging).

Disposal Plan

All waste contaminated with Nirvanol is considered hazardous waste and must be disposed of
according to institutional and regulatory guidelines.

Waste Segregation and Collection

o Sharps: Needles, syringes, and other contaminated sharps must be placed in a puncture-
resistant, labeled sharps container.

e Solid Waste: Contaminated PPE (gloves, gowns, shoe covers), absorbent pads, and other
solid materials must be collected in a designated, leak-proof, and clearly labeled hazardous
waste container.

o Liquid Waste: Unused solutions of Nirvanol should be collected in a designated, sealed, and
labeled hazardous liquid waste container. Do not pour it down the drain.

Disposal Procedure

o All waste containers must be clearly labeled with "Hazardous Waste," the name of the
chemical (Nirvanol/Ethotoin), and the associated hazard symbols.

¢ Follow your institution's specific procedures for the pickup and disposal of hazardous
chemical waste.
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o Unused or expired pure Nirvanol should not be disposed of in the trash.[8][9] It should be
managed as hazardous chemical waste through your institution's environmental health and

safety office.

e As a general guideline for the disposal of unused medicines, if a take-back program is not
available, the FDA recommends mixing the substance (without crushing tablets or capsules)
with an unappealing material like dirt or cat litter, placing it in a sealed plastic bag, and then
disposing of it in the household trash.[8][9] However, for a research laboratory setting,
disposal as hazardous chemical waste is the more appropriate and safer method.

Visualization of Safety Procedures

The following diagram illustrates the logical workflow for safely handling Nirvanol in a

laboratory setting.

Waste Disposal
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Nirvanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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